Cas no 62642-68-6 (Benzoic acid, 4-[(4-pyridinylamino)methyl]-)

Benzoic acid, 4-[(4-pyridinylamino)methyl]-, is a specialized organic compound featuring a benzoic acid core substituted with a 4-pyridinylaminomethyl group at the para position. This structure imparts unique chemical properties, making it valuable in pharmaceutical and agrochemical research as a potential intermediate or building block. The presence of both carboxylic acid and pyridinylamino functionalities enhances its reactivity, enabling applications in coordination chemistry, ligand synthesis, and drug development. Its well-defined molecular architecture allows for precise modifications, facilitating targeted derivatization. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic workflows. Suitable for controlled reactions, it is often utilized in academic and industrial settings for advanced chemical studies.
Benzoic acid, 4-[(4-pyridinylamino)methyl]- structure
62642-68-6 structure
Product Name:Benzoic acid, 4-[(4-pyridinylamino)methyl]-
CAS No:62642-68-6
MF:C13H12N2O2
MW:228.246582984924
CID:436765
PubChem ID:12299010
Update Time:2025-06-09

Benzoic acid, 4-[(4-pyridinylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(4-pyridinylamino)methyl]-
    • 4-[(pyridin-4-ylamino)methyl]benzoic acid
    • SCHEMBL9494446
    • EN300-49986
    • 4-{[(pyridin-4-yl)amino]methyl}benzoic acid
    • 4-{[(pyridin-4-yl)amino]methyl}benzoicacid
    • AKOS000195888
    • DTXSID60486109
    • 62642-68-6
    • Inchi: 1S/C13H12N2O2/c16-13(17)11-3-1-10(2-4-11)9-15-12-5-7-14-8-6-12/h1-8H,9H2,(H,14,15)(H,16,17)
    • InChI Key: ZJJLFCGQWMKQPM-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)CNC1C=CN=CC=1)=O

Computed Properties

  • Exact Mass: 228.08996
  • Monoisotopic Mass: 228.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 62.2Ų

Experimental Properties

  • PSA: 62.22

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Benzoic acid, 4-[(4-pyridinylamino)methyl]- Related Literature

Additional information on Benzoic acid, 4-[(4-pyridinylamino)methyl]-

Exploring Benzoic acid, 4-[(4-pyridinylamino)methyl]- (CAS No. 62642-68-6): Properties, Applications, and Innovations

Benzoic acid, 4-[(4-pyridinylamino)methyl]- (CAS No. 62642-68-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining a benzoic acid backbone with a 4-pyridinylamino moiety, exhibits versatile properties suitable for various applications. Researchers and industry professionals are increasingly exploring its potential in drug development, material science, and bioactive molecule synthesis, aligning with the growing demand for innovative chemical entities in sustainable and precision medicine.

The compound’s structural features, including its hydrogen-bonding capabilities and aromatic interactions, make it a valuable intermediate in synthesizing complex molecules. Recent studies highlight its role in designing targeted therapeutics, particularly in oncology and neurology, where its ability to modulate specific biological pathways is under investigation. Additionally, its solubility profile and stability under physiological conditions are critical factors driving its adoption in formulation science.

From an industrial perspective, Benzoic acid, 4-[(4-pyridinylamino)methyl]- is often discussed in the context of green chemistry and process optimization. With sustainability becoming a cornerstone of modern chemical manufacturing, this compound’s potential for low-waste synthesis and catalytic applications is being rigorously explored. Innovations such as flow chemistry and enzymatic catalysis are being tested to enhance its production efficiency, addressing the industry’s push toward eco-friendly methodologies.

Beyond its scientific merits, the compound’s nomenclature—4-[(4-pyridinylamino)methyl]benzoic acid—often sparks curiosity among chemists and students alike. Clarifying its IUPAC naming conventions and structural isomers is a frequent topic in academic forums, reflecting the broader interest in chemical literacy and nomenclature accuracy. This aligns with trending searches on platforms like Google and AI-driven tools, where users seek detailed explanations of complex chemical names and their functional group relationships.

In summary, Benzoic acid, 4-[(4-pyridinylamino)methyl]- (CAS No. 62642-68-6) represents a convergence of pharmaceutical relevance, industrial applicability, and academic intrigue. As research continues to uncover its multifaceted roles, this compound is poised to remain a focal point in discussions about next-generation chemical innovation and interdisciplinary science.

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